Cas no 2228730-32-1 (3-(aminomethyl)-3-(3,4-difluorophenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3,4-difluorophenyl)cyclobutan-1-ol
• CAS No: 2228730-32-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5926271
• PubChem ID: 165668738
• Update Time: 2025-05-22

3-(aminomethyl)-3-(3,4-difluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3,4-difluorophenyl)cyclobutan-1-ol
• 2228730-32-1
• EN300-1820111

• Inchi： 1S/C11H13F2NO/c12-9-2-1-7(3-10(9)13)11(6-14)4-8(15)5-11/h1-3,8,15H,4-6,14H2
• InChI Key： FTMYVNZREBKECP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(3,4-difluorophenyl)cyclobutan-1-ol

Compound CAS No 2228730-32-1: 3-(Aminomethyl)-3-(3,4-Difluorophenyl)cyclobutan-1-ol

Compound CAS No 2228730-32-1, also known as 3-(Aminomethyl)-3-(3,4-Difluorophenyl)cyclobutan-1-ol, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior. The molecule's structure, which features a cyclobutane ring substituted with an aminomethyl group and a difluorophenyl moiety, contributes to its distinctive reactivity and biological activity.

The synthesis of 3-(Aminomethyl)-3-(3,4-Difluorophenyl)cyclobutan-1-ol involves a series of intricate chemical reactions, including nucleophilic substitutions, cycloadditions, and oxidation processes. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. Its ability to participate in various types of bonding interactions, such as hydrogen bonding and π-interactions, has made it a valuable component in the design of bioactive molecules and advanced materials.

One of the most notable applications of Compound CAS No 2228730-32-1 is in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity and receptor binding, has been extensively studied using cutting-edge techniques like X-ray crystallography and molecular dynamics simulations.

In addition to its pharmacological significance, 3-(Aminomethyl)-3-(3,4-Difluorophenyl)cyclobutan-1-ol has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a building block for constructing advanced polymers and self-assembled monolayers with tailored functionalities.

The chemical stability of Compound CAS No 2228730-32-1 is another area of active research. Investigations into its thermal and photochemical stability under various conditions have provided insights into its suitability for long-term storage and use in demanding environments. These studies have also highlighted the importance of proper handling and storage protocols to maintain the compound's integrity.

From an environmental perspective, the ecological impact of Compound CAS No 2228730-32-1 has been a topic of interest. Researchers have assessed its biodegradability and toxicity profiles to evaluate its potential risks to aquatic ecosystems. These findings are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, Compound CAS No 2228730-32-1, or 3-(Aminomethyl)-3-(3,4-Difluorophenyl)cyclobutan-1-ol, is a multifaceted compound with significant implications across diverse scientific disciplines. Its structural complexity, coupled with its versatile reactivity and functional properties, continues to drive innovative research and development efforts worldwide.